Cas no 1986-38-5 (4H-1,3-Thiazin-4-one,tetrahydro-2-thioxo-)

• Product Name: 4H-1,3-Thiazin-4-one,tetrahydro-2-thioxo-
• CAS No: 1986-38-5
• MF: C₄H₅NOS₂
• MW: 147.218598127365
• CID: 228711
• PubChem ID: 7172316
• Update Time: 2025-04-19

4H-1,3-Thiazin-4-one,tetrahydro-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4H-1,3-Thiazin-4-one,tetrahydro-2-thioxo-
• 2H-1,3-Thiazine-2,4(3H)-dione,dihydro-2-thio- (7CI,8CI)
• 2-Thio-1,3-thiazane-4-one
• 2-Thiothiazanone-4
• 2-Thioxo-1,3-thiazan-4-one
• 2-Thioxo-4-oxo-1,3-thiazane
• Propiorhodanine
• 2-thioxo-[1,3]thiazinan-4-one
• 2-thioxo-1,3-thiazinan-4-one
• DTXSID50873665
• 1986-38-5
• SCHEMBL10571316

• Inchi： 1S/C4H5NOS2/c6-3-1-2-8-4(7)5-3/h1-2H2,(H,5,6,7)
• InChI Key： ORYMUGQDUNDSMF-UHFFFAOYSA-N
• SMILES： S1C(NC(CC1)=O)=S

Computed Properties

• Exact Mass: 146.98135
• Monoisotopic Mass: 146.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.5A^2
• XLogP3: 0.6

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiazinanethiones